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Genital Mycotic Infection Incidence with Sotagliflozin

Population / Study
Context

Incidence in
Sotagliflozin
Group

Incidence in
Control Group

Relative Risk (RR) & Notes

Type 1 Diabetes
(T1D) [1]

~8% (from meta-

analysis)

~2% (from meta-

analysis)

RR: 3.49 (95% CI: 2.54-4.79);

Significant increased risk [1] [2].

Type 2 Diabetes
(T2D) [1]

Reported in

clinical trials

Reported in

clinical trials

RR: 2.83 (95% CI: 2.04-3.93);

Significant increased risk [1].

Real-World
SGLT2i Use
(Indian Cohort) [3]

25.9% (over ~7.6

months)

Not applicable

(observational)

Study of 205 T2D patients on various

SGLT2is (incl. sotagliflozin class);
highlights high risk in real-world

settings [3].

Key Characteristics and Risk Factors

Pathogen and Pathophysiology: The most common pathogen is Candida albicans. SGLT2
inhibitors induce pharmacological glycosuria, creating a sugar-rich environment in the genital area
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that promotes the growth of commensal fungi [3].

Timing of Onset: A substantial proportion of first episodes occur within the first six months of
initiating therapy [3].

Risk Factors:
History of genital mycotic infections [4] [5] [6].

Poor genital hygiene [3].
Being uncircumcised in males [3] [6].

Standard Diagnosis and Treatment Protocol

For consistent experimental outcomes, the following diagnostic and treatment criteria are recommended.

Patient on Sotagliflozin
Presents with Symptoms

Genital Itching, Redness,
Irritation, Discharge (whitish),

Dysuria, Dyspareunia

Clinical Diagnosis Based on
History and Physical Exam

Initiate Antifungal Therapy:
- Topical Azoles (1st line)

- Oral Antifungals (if severe)

Symptoms Resolve
with Treatment

Confirm Response
and Record as Event
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Diagnosis and Assessment

Clinical Diagnosis: Diagnosis is primarily based on signs (e.g., erythema, discharge) and symptoms
(e.g., itching, discomfort) reported by the patient and observed during physical examination [3].

Laboratory confirmation is not always necessary.
Confirming an Episode in Trials: For clinical trial protocols, an event is often confirmed if the patient

has symptoms/signs and responds positively to antifungal treatment [3].

Treatment Regimen

First-Line Treatment: The vast majority of infections are mild and respond well to local antifungal
treatments, such as creams or ointments containing azoles (e.g., clotrimazole, miconazole) [3].
Second-Line/Severe Cases: In more persistent or severe cases, oral antifungal medications (e.g.,

fluconazole) may be used [3].
Clinical Trial Finding: Most infections were mild and resolved with appropriate antifungal therapy,

and discontinuation of sotagliflozin was not typically required [3].

Proactive Management for Clinical Trials

Patient Education and Precautions: A study found that patients who were educated about the risk
of these infections and took preventative precautions had a significantly lower incidence of genital

mycotic infections [3]. Proactive counseling on personal hygiene is crucial.
Dose Relationship: In patients with Type 1 Diabetes, the risk of genital mycotic infection was

increased with both the 200 mg and 400 mg doses of sotagliflozin, with a slightly higher risk
observed at the 400 mg dose [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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